Cas no 61639-17-6 (2H-Thiopyran, 3-butyltetrahydro-, 1,1-dioxide)

• Product Name: 2H-Thiopyran, 3-butyltetrahydro-, 1,1-dioxide
• CAS No: 61639-17-6
• MF: C₉H₁₈O₂S
• MW: 190.303021907806
• CID: 471795
• PubChem ID: 549921
• Update Time: 2025-04-19

2H-Thiopyran, 3-butyltetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran, 3-butyltetrahydro-, 1,1-dioxide
• 3-butylthiane 1,1-dioxide
• 3-Butyltetrahydro-2H-thiopyran 1,1-dioxide #
• 61639-17-6
• DTXSID10338563
• 3-n-Butylthiane, S,S-dioxide
• IEZPQXIGJVIXCF-UHFFFAOYSA-N

• Inchi： 1S/C9H18O2S/c1-2-3-5-9-6-4-7-12(10,11)8-9/h9H,2-8H2,1H3
• InChI Key： IEZPQXIGJVIXCF-UHFFFAOYSA-N
• SMILES： S1(CCCC(CCCC)C1)(=O)=O

Computed Properties

• Exact Mass: 190.10284
• Monoisotopic Mass: 190.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14